Cas no 1402238-34-9 (4-(Methoxycarbonyl)-3-nitrophenylboronic acid, pinacol ester)

4-(Methoxycarbonyl)-3-nitrophenylboronic acid, pinacol ester structure
1402238-34-9 structure
Product Name:4-(Methoxycarbonyl)-3-nitrophenylboronic acid, pinacol ester
CAS No:1402238-34-9
MF:C14H18BNO6
MW:307.106824398041
MDL:MFCD16996357
CID:2773925
PubChem ID:56776725
Update Time:2025-04-21

4-(Methoxycarbonyl)-3-nitrophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • methyl 2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • A-2723;4-(Methoxycarbonyl)-3-nitrophenylboronic acid,pinacol ester;
    • MFCD16996357
    • METHYL2-NITRO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE
    • Benzoic acid, 2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
    • DB-384685
    • XH0331
    • CGC23834
    • BS-21401
    • 1402238-34-9
    • 4-(Methoxycarbonyl)-3-nitrophenylboronic acid pinacol ester
    • DTXSID701129349
    • SY253632
    • AKOS025293604
    • MB20571
    • 4-(Methoxycarbonyl)-3-nitrophenylboronic acid, pinacol ester
    • MDL: MFCD16996357
    • Inchi: 1S/C14H18BNO6/c1-13(2)14(3,4)22-15(21-13)9-6-7-10(12(17)20-5)11(8-9)16(18)19/h6-8H,1-5H3
    • InChI Key: YXJOPYXGQATVOC-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(C(=O)OC)=C(C=2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 307.12300
  • Monoisotopic Mass: 307.1227175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.6Ų

Experimental Properties

  • PSA: 90.58000
  • LogP: 2.20380

4-(Methoxycarbonyl)-3-nitrophenylboronic acid, pinacol ester Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-(Methoxycarbonyl)-3-nitrophenylboronic acid, pinacol ester Pricemore >>

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